Cas no 612041-66-4 (3-(2-fluorobenzenesulfonamido)benzoic acid)

• Product Name: 3-(2-fluorobenzenesulfonamido)benzoic acid
• CAS No: 612041-66-4
• MF: C₁₃H₁₀FNO₄S
• MW: 295.286205768585
• CID: 499619
• PubChem ID: 5088129
• Update Time: 2025-04-19

3-(2-fluorobenzenesulfonamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 3-[[(2-fluorophenyl)sulfonyl]amino]-
• 3-[(2-fluorophenyl)sulfonylamino]benzoic acid
• 3-(2-fluorobenzenesulfonamido)benzoic acid
• 3-{[(2-fluorophenyl)sulfonyl]amino}benzoic acid
• 3-((2-fluorophenyl)sulfonamido)benzoic acid
• Z45636587
• DTXSID60408205
• 612041-66-4
• AKOS000141872
• Benzoicacid,3-[[(2-fluorophenyl)sulfonyl]amino]-
• 3-(((2-fluorophenyl)sulfonyl)amino)benzoic acid
• F9995-0450
• 3-(2-fluorophenylsulfonamido)benzoic acid

• Inchi： 1S/C13H10FNO4S/c14-11-6-1-2-7-12(11)20(18,19)15-10-5-3-4-9(8-10)13(16)17/h1-8,15H,(H,16,17)
• InChI Key： DVRJXOUAZDPBSW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1F)(NC1C=CC=C(C(=O)O)C=1)(=O)=O

Computed Properties

• Exact Mass: 295.0315
• Monoisotopic Mass: 295.03145714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Density: 1.512±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.018 g/l) (25 º C),
• PSA: 83.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides